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Compound of Interest

Compound Name: 2-Methylbutanal-13C2

Cat. No.: B12366601 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Methylbutanal-13C2. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals in a laboratory setting.

Chemical and Physical Properties

While 2-Methylbutanal-13C2 is isotopically labeled, its chemical and physical properties are

nearly identical to its unlabeled counterpart, 2-Methylbutanal.

Property Value

Physical State Liquid[1]

Appearance Light yellow[1]

Odor Pungent[1]

Boiling Point 90 - 92 °C / 194 - 197.6 °F[1]

Flash Point 4 °C / 39.2 °F[1]

Flammability Highly flammable liquid and vapor[2][3]

Hazard Identification and Classification

2-Methylbutanal is classified with the following hazards:
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Flammable Liquid: Category 2

Serious Eye Irritation: Category 2A[2][3]

Skin Sensitization: Category 1[2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[2][3]

Hazardous to the Aquatic Environment (Chronic): Category 2[2][3]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Work Area Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[4][5]

Remove all potential ignition sources from the handling area, including open flames, hot

surfaces, and spark-producing equipment.[1][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards. A

face shield is recommended when there is a risk of splashing.[6][7]

Skin and Body Protection: Wear a flame-resistant lab coat and appropriate chemical-

resistant gloves (e.g., nitrile gloves).[6][7] Ensure gloves are inspected before use and

changed immediately upon contamination.[6] Wear closed-toe shoes that cover the entire

foot.[7]
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Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH/MSHA approved respirator.[4]

3. Chemical Handling:

Handle under an inert atmosphere (e.g., nitrogen or argon) as the material is air-sensitive.

Use only non-sparking tools.[1][4]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mists.[2][3]

Keep the container tightly closed when not in use.[2][3]

4. Storage:

Store in a cool, dry, and well-ventilated place, away from heat and ignition sources.[1][3]

Keep the container tightly closed and store under an inert atmosphere.[1]

Incompatible materials to avoid in the storage area include strong oxidizing agents, strong

bases, and strong reducing agents.[1][8]

Disposal Plan: Step-by-Step Waste Management
The disposal of 2-Methylbutanal-13C2, a stable isotope-labeled compound, should primarily

follow the procedures for the unlabeled chemical, with additional considerations for the isotopic

label.

1. Waste Segregation and Collection:

Collect waste in a designated, properly labeled, and sealed container. The container must be

compatible with the chemical (e.g., not a metal container for corrosive waste).[9][10]

Do not mix with other waste streams.
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Label the waste container clearly as "Hazardous Waste: 2-Methylbutanal-13C2" and include

the hazard pictograms for flammable and irritant.[9]

2. Spill and Leak Procedures:

In case of a spill, immediately evacuate the area and remove all ignition sources.[1][2][3]

Ventilate the area.

Wear the appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., sand, diatomite). Do not use

combustible materials like sawdust.[1][2][3]

Collect the absorbed material using non-sparking tools and place it in a sealed container for

disposal.[1][8]

3. Final Disposal:

Dispose of the chemical waste through a licensed and certified hazardous waste disposal

company.[10][11]

Provide the disposal company with the Safety Data Sheet (SDS) for 2-Methylbutanal and

clearly indicate that it is a 13C isotopically labeled compound.

Follow all local, state, and federal regulations for hazardous waste disposal.[11] While 13C is

a stable isotope and not radioactive, some disposal facilities have specific protocols for

isotopically labeled materials to avoid any potential for commingling with radioactive waste.

[12]

Experimental Workflow and Safety Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12366601?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AC304472500&countryCode=US&language=en
https://s3.oxea-chemicals.com/public/pdf/0/e/0e870f61b0ba9f01a9a8e297aec320b94a816858a71dd8fe22bf7699bed3d20a.pdf
https://s3.oxea-chemicals.com/public/pdf/a/e/ae43f079ed952d0ef8865e459a0f01b57f9c6d320681477f3396de26b2480f86.pdf
https://www.fishersci.com/store/msds?partNumber=AC304472500&countryCode=US&language=en
https://s3.oxea-chemicals.com/public/pdf/0/e/0e870f61b0ba9f01a9a8e297aec320b94a816858a71dd8fe22bf7699bed3d20a.pdf
https://s3.oxea-chemicals.com/public/pdf/a/e/ae43f079ed952d0ef8865e459a0f01b57f9c6d320681477f3396de26b2480f86.pdf
https://www.fishersci.com/store/msds?partNumber=AC304472500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19650~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:46:21~~2-Methylbutyraldehyde~~
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 2-Methylbutanal-13C2

Preparation

Handling

Disposal

Prepare Well-Ventilated Work Area
(Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Retrieve 2-Methylbutanal-13C2
from Storage

Dispense Under Inert Atmosphere

Perform Experimental Procedure

Collect Waste in
Labeled Container

Clean Spills with
Inert Absorbent

If Spill Occurs

Dispose via Certified
Hazardous Waste Service

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12366601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-
Methylbutanal-13C2.
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Caption: A diagram illustrating how chemical properties inform the necessary safety protocols

to ensure researcher safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylbutanal-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366601#personal-protective-equipment-for-
handling-2-methylbutanal-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA18304AP&productDescription=2-METHYL-2-BUTANOL%2C+98%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19650~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:46:21~~2-Methylbutyraldehyde~~
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b12366601#personal-protective-equipment-for-handling-2-methylbutanal-13c2
https://www.benchchem.com/product/b12366601#personal-protective-equipment-for-handling-2-methylbutanal-13c2
https://www.benchchem.com/product/b12366601#personal-protective-equipment-for-handling-2-methylbutanal-13c2
https://www.benchchem.com/product/b12366601#personal-protective-equipment-for-handling-2-methylbutanal-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12366601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

